Cas no 503046-68-2 (1,3-Benzenediol, 2-[(2-pyridinylamino)methyl]- (9CI))

• Product Name: 1,3-Benzenediol, 2-[(2-pyridinylamino)methyl]- (9CI)
• CAS No: 503046-68-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1016977
• PubChem ID: 45093433
• Update Time: 2025-04-20

1,3-Benzenediol, 2-[(2-pyridinylamino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-[(2-pyridinylamino)methyl]- (9CI)
• 503046-68-2
• 1,3-Benzenediol,2-[(2-pyridinylamino)methyl]-(9ci)

• Inchi： 1S/C12H12N2O2/c15-10-4-3-5-11(16)9(10)8-14-12-6-1-2-7-13-12/h1-7,15-16H,8H2,(H,13,14)
• InChI Key： CNCQYNXDPDSVSB-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1CNC1C=CC=CN=1)O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.4Ų